3-Bromo-2-fluoro-5-iodopyridine
Overview
Description
3-Bromo-2-fluoro-5-iodopyridine is a chemical compound with the molecular formula C5H2BrFIN . It is used for research and development purposes .
Synthesis Analysis
The synthesis of 3-Bromo-2-fluoro-5-iodopyridine involves several steps. One method involves the use of a Umemoto reaction and a Balts-Schiemann reaction . Another method involves the reaction of 3-bromo-5- (trifluoromethyl)pyridine with active zinc in tetrahydrofuran .Molecular Structure Analysis
The molecular structure of 3-Bromo-2-fluoro-5-iodopyridine is represented by the InChI code 1S/C5H2BrFIN/c6-5-4(7)1-3(8)2-9-5/h1-2H . The molecular weight of this compound is 301.883 Da .Chemical Reactions Analysis
3-Bromo-2-fluoro-5-iodopyridine can undergo several chemical reactions. For instance, it can react with isopropylmagnesium chloride solution to form 5-bromopyridyl-2-magnesium chloride . It can also undergo a halogen/trifluoromethyl displacement reaction to form 5-bromo-2-(trifluoromethyl)pyridine .Physical And Chemical Properties Analysis
3-Bromo-2-fluoro-5-iodopyridine is a solid at room temperature . It has a density of 2.4±0.1 g/cm3 and a boiling point of 268.4±40.0 °C at 760 mmHg .Scientific Research Applications
Synthesis of Fluorinated Pyridines
3-Bromo-2-fluoro-5-iodopyridine is used in the synthesis of fluorinated pyridines . Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . They have interesting and unusual physical, chemical, and biological properties owing to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring .
Synthesis of F 18 Substituted Pyridines
3-Bromo-2-fluoro-5-iodopyridine is used in the synthesis of F 18 substituted pyridines for local radiotherapy of cancer and other biologically active compounds . These F 18 substituted pyridines present a special interest as potential imaging agents for various biological applications .
Synthesis of Herbicides and Insecticides
3-Bromo-2-fluoro-5-iodopyridine is used as a starting material for the synthesis of some herbicides and insecticides .
Synthesis of 3-bromo-5-(trifluoromethyl)pyridine
3-Bromo-2-fluoro-5-iodopyridine is used in the preparation of 3-bromo-5-(trifluoromethyl)pyridine .
Synthesis of Chiral 4, 4′-Bipyridines
3-Bromo-2-fluoro-5-iodopyridine is used as a reactant in the synthesis of chiral 4, 4′-Bipyridines .
Molecular Docking Studies
3-Bromo-2-fluoro-5-iodopyridine can be used in molecular docking studies. For instance, 3-Bromo-2-hydroxypyridine, a related compound, has been studied for its potential as a bromodomain inhibitor .
Safety and Hazards
3-Bromo-2-fluoro-5-iodopyridine is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It should be stored in a well-ventilated place and kept tightly closed .
Relevant Papers One relevant paper discusses the synthesis of five-substituted pyridines using 5-Bromo-2-chloro-4-fluoro-3-iodopyridine as a rich halogen intermediate . This paper could provide valuable insights into the synthesis and potential applications of 3-Bromo-2-fluoro-5-iodopyridine.
properties
IUPAC Name |
3-bromo-2-fluoro-5-iodopyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2BrFIN/c6-4-1-3(8)2-9-5(4)7/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MLOIGFZNGAEEDT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Br)F)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2BrFIN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00673172 |
Source
|
| Record name | 3-Bromo-2-fluoro-5-iodopyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00673172 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.88 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-2-fluoro-5-iodopyridine | |
CAS RN |
697300-72-4 |
Source
|
| Record name | 3-Bromo-2-fluoro-5-iodopyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00673172 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-bromo-2-fluoro-5-iodopyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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